Cas no 94849-85-1 ((10S,11R)-10-methyl-5,6,8,9,10,11-hexahydrotetraphen-11-ol)

(10S,11R)-10-methyl-5,6,8,9,10,11-hexahydrotetraphen-11-ol structure
94849-85-1 structure
Product Name:(10S,11R)-10-methyl-5,6,8,9,10,11-hexahydrotetraphen-11-ol
CAS No:94849-85-1
MF:C19H20O
MW:264.361505508423
CID:1984802
PubChem ID:190196
Update Time:2025-04-21

(10S,11R)-10-methyl-5,6,8,9,10,11-hexahydrotetraphen-11-ol Chemical and Physical Properties

Names and Identifiers

    • (10S,11R)-10-methyl-5,6,8,9,10,11-hexahydrotetraphen-11-ol
    • Benz(a)anthracen-11-ol, 5,6,8,9,10,11-hexahydro-10-methyl-, trans-
    • trans-10-Methyl-5,6,8,9,10,11-hexahydrobenz(a)anthracen-11-ol
    • DTXSID40915265
    • 94849-85-1
    • 10-Methyl-5,6,8,9,10,11-hexahydrotetraphen-11-ol
    • Inchi: 1S/C19H20O/c1-12-6-7-15-10-14-9-8-13-4-2-3-5-16(13)17(14)11-18(15)19(12)20/h2-5,10-12,19-20H,6-9H2,1H3/t12-,19+/m0/s1
    • InChI Key: YLJGOIKMOPSKPR-HXPMCKFVSA-N
    • SMILES: O[C@H]1C2C=C3C4C=CC=CC=4CCC3=CC=2CC[C@@H]1C

Computed Properties

  • Exact Mass: 264.151415
  • Monoisotopic Mass: 264.151415
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 4.2

Experimental Properties

  • Density: 1.149
  • Boiling Point: 452.9°C at 760 mmHg
  • Flash Point: 174.4°C
  • Refractive Index: 1.627
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